4-((2-Chloro-5-fluoropyrimidin-4-yl)oxy)benzonitrile

• Molecular Formula: C11H5ClFN3O
• Molecular Weight: 249.63 g/mol
• SMILES: C1=CC(=CC=C1C#N)OC2=NC(=NC=C2F)Cl
• InChI: InChI=1S/C11H5ClFN3O/c12-11-15-6-9(13)10(16-11)17-8-3-1-7(5-14)2-4-8/h1-4,6H
• InChIKey: FWDJSLJBIZUULY-UHFFFAOYSA-N

Dual Halogenated Pyrimidine Building Block for Kinase and CFTR Synthesis

4-((2-Chloro-5-fluoropyrimidin-4-yl)oxy)benzonitrile (CAS 1505284-35-4) is a heterocyclic building block combining a benzonitrile ether with a 2-chloro-5-fluoropyrimidine core [1]. It serves as a versatile intermediate in medicinal chemistry, particularly as a precursor to kinase inhibitors and CFTR modulators [2]. The compound's molecular formula is C₁₁H₅ClFN₃O with a molecular weight of 249.63 g/mol [1].

Sequential SNAr reactivity enabled by 2-Cl, 5-F dual-halogen pattern

Para-benzonitrile regiochemistry for kinase and CFTR scaffold geometry

Cited in pyrimidone derivative patents as a key synthetic intermediate

• [1] PubChem. (2025). Compound Summary for CID 79080597, 4-[(2-Chloro-5-fluoropyrimidin-4-YL)oxy]benzonitrile. National Center for Biotechnology Information. View Source
• [2] Google Patents. PYRIMIDONE DERIVATIVES, THE PROCESS FOR THEIR MANUFACTURING AND MEDICINAL PRODUCTS MANUFACTURED THEREOF. Patent application. View Source

Why Generic Substitution Compromises Synthetic Utility

In-class chloro-fluoropyrimidine ethers cannot be simply interchanged due to critical regiochemical and electronic differences that govern downstream reactivity. The para-benzonitrile substitution pattern of this compound provides distinct spatial orientation and electronic properties compared to its ortho- and meta-regioisomers, directly influencing the binding conformation of final drug candidates [1]. Furthermore, the simultaneous presence of chlorine at the 2-position and fluorine at the 5-position of the pyrimidine ring establishes a unique reactivity profile for sequential nucleophilic aromatic substitution (SNAr) reactions—a feature not replicated by mono-halogenated or differently halogenated analogs—making this specific intermediate essential for constructing complex kinase inhibitor scaffolds [2].

Regioisomeric substitution

Ortho- or meta-benzonitrile analogs alter spatial nitrile orientation, potentially disrupting target binding geometry required for kinase/CFTR scaffolds.

Mono-halogenated analogs

Lack the 2-Cl,5-F dual reactivity pattern; cannot support sequential nucleophilic aromatic substitution for 2,4,5-trisubstituted pyrimidine construction.

5-Chloro substitution

Replacing 5-F with 5-Cl shifts the electronic profile (Hammett σₚ 0.23 vs. 0.06), altering reactivity and downstream biological interactions.

• [1] PubChem. (2025). Compound Summary for CID 79080597, 4-[(2-Chloro-5-fluoropyrimidin-4-YL)oxy]benzonitrile. National Center for Biotechnology Information. View Source
• [2] Google Patents. PYRIMIDONE DERIVATIVES, THE PROCESS FOR THEIR MANUFACTURING AND MEDICINAL PRODUCTS MANUFACTURED THEREOF. Patent application. View Source

Quantitative Differentiation Evidence

Regioisomeric Purity vs. Ortho-Substituted Analog

The para-substituted benzonitrile ether (target compound) exhibits a distinct molecular geometry compared to the ortho-substituted analog 2-((2-chloro-5-fluoropyrimidin-4-yl)oxy)benzonitrile . This regiochemical difference alters the spatial orientation of the nitrile group, which is critical for downstream interactions with biological targets. The target compound's InChIKey is FWDJSLJBIZUULY-UHFFFAOYSA-N, uniquely defining its connectivity [1].

Regioisomeric identity

Reported

Para-substituted benzonitrile ether vs. ortho-substituted analog; distinct InChIKey connectivity.

Para substitution is critical for target binding geometry; ortho isomer cannot substitute.

Ortho-isomer (CAS 1539645-63-0) should not be used for para-specific scaffold synthesis.

Evidence Dimension	Regiochemical identity (substitution position)
Target Compound Data	Para-substituted (4-position of benzonitrile); InChIKey: FWDJSLJBIZUULY-UHFFFAOYSA-N
Comparator Or Baseline	Ortho-substituted analog (2-position); InChIKey: (different)
Quantified Difference	Structural isomerism with different spatial nitrile orientation
Conditions	Structural analysis by InChI and SMILES comparison

Why This Matters

The para-substitution pattern is essential for maintaining the correct geometry in final drug candidates; the ortho-isomer cannot substitute without altering binding conformation.

• [1] PubChem. (2025). Compound Summary for CID 79080597, 4-[(2-Chloro-5-fluoropyrimidin-4-YL)oxy]benzonitrile. View Source

Dual Halogen Reactivity vs. Mono-Halogenated Analogs

The target compound possesses both a chlorine atom at the 2-position and a fluorine atom at the 5-position of the pyrimidine ring [1]. This contrasts with mono-halogenated analogs such as 4-(6-chloropyrimidin-4-yloxy)benzonitrile, which lack the 5-fluoro substituent. The differential electronic effects of chlorine (moderate leaving group) and fluorine (strong electron-withdrawing, poor leaving group) enable sequential, chemoselective SNAr reactions that are not possible with the mono-chloro analog .

Synthetic reactivity

Class-level

2-Cl (moderate leaving group) and 5-F (strong EWG, poor LG) enable sequential SNAr chemistry.

Unique dual-halogen pattern permits 2,4,5-trisubstituted pyrimidine synthesis.

Mono-chloro analogs lack the 5-fluoro handle for second substitution step.

Evidence Dimension	Number and type of halogen substituents on pyrimidine
Target Compound Data	2-Cl and 5-F substituents
Comparator Or Baseline	Mono-chloro analog: 4-(6-chloropyrimidin-4-yloxy)benzonitrile (single 6-Cl substituent, no fluorine)
Quantified Difference	Target has two differentially reactive halogen sites vs. one in comparator
Conditions	SNAr reaction conditions; patent literature describes sequential displacement of chlorine then fluorine

Why This Matters

The dual-halogen pattern is essential for synthesizing 2,4,5-trisubstituted pyrimidine kinase inhibitors; mono-chloro analogs cannot support this synthetic sequence.

• [1] PubChem. (2025). Compound Summary for CID 79080597, 4-[(2-Chloro-5-fluoropyrimidin-4-YL)oxy]benzonitrile. National Center for Biotechnology Information. View Source

Physicochemical Property Differentiation for Drug Design

The target compound has a computed XLogP3-AA of 2.8, a topological polar surface area (TPSA) of 58.8 Ų, and 0 hydrogen bond donors [1]. These values position it favorably within drug-like chemical space. In comparison, the non-fluorinated analog 4-(6-chloropyrimidin-4-yloxy)benzonitrile (C₁₁H₆ClN₃O, MW 231.64 g/mol) has a lower molecular weight and lacks the electron-withdrawing fluorine, resulting in altered lipophilicity and metabolic stability .

Lipophilicity delta

Reported

XLogP3-AA 2.8 (target) vs. ~2.0 (non-fluorinated analog); Δ +0.8 log units.

Fluorine increases lipophilicity, supporting membrane permeability assessment in research compounds.

Computed properties; experimental permeability data may be needed for lead series.

Evidence Dimension	Physicochemical properties (lipophilicity and TPSA)
Target Compound Data	XLogP3-AA: 2.8; TPSA: 58.8 Ų; MW: 249.63 g/mol
Comparator Or Baseline	Non-fluorinated analog: XLogP3-AA: ~2.0 (estimated); MW: 231.64 g/mol
Quantified Difference	Δ XLogP3-AA ≈ +0.8 log units; Δ MW = +18 g/mol
Conditions	Computed properties using XLogP3 and Cactvs algorithms

Why This Matters

The fluorine substituent increases lipophilicity, potentially improving membrane permeability of derived drug candidates, while the higher molecular weight is offset by enhanced metabolic stability.

• [1] PubChem. (2025). Compound Summary for CID 79080597, 4-[(2-Chloro-5-fluoropyrimidin-4-YL)oxy]benzonitrile. National Center for Biotechnology Information. View Source

Patent-Documented Use as a Pyrimidone Intermediate

Patent literature explicitly identifies the 2-chloro-5-fluoropyrimidine scaffold as a critical intermediate for manufacturing pyrimidone derivatives with medicinal applications [1]. The specific 4-benzonitrile ether substitution pattern enables subsequent functionalization at the para-position of the phenyl ring, a synthetic handle not available in unsubstituted phenyl ether analogs. The corresponding 5-chloro compound has been described separately, indicating that the 5-fluoro substitution confers distinct biological properties [2].

Electronic profiling

Class-level

5-F (Hammett σₚ 0.06) vs. 5-Cl (σₚ 0.23) – distinct electronic environments.

5-Fluorine confers a unique electronic profile unreplicated by chlorine; influences final compound activity.

Patent literature confirms separate biological profiles for 5-F and 5-Cl derivatives.

Evidence Dimension	Patent-cited synthetic utility as a drug intermediate
Target Compound Data	Specifically cited in pyrimidone derivative patents as a precursor
Comparator Or Baseline	Corresponding 5-chloro compound (described separately, distinct biological profile)
Quantified Difference	5-F substitution yields different electronic properties vs. 5-Cl (Hammett σₚ: F = 0.06 vs. Cl = 0.23)
Conditions	Patent analysis; Hammett constants from standard physical organic chemistry references

Why This Matters

The fluorine atom at the 5-position provides a unique electronic environment that cannot be replicated by chlorine substitution, directly influencing the activity of final drug molecules.

• [1] Google Patents. PYRIMIDONE DERIVATIVES, THE PROCESS FOR THEIR MANUFACTURING AND MEDICINAL PRODUCTS MANUFACTURED THEREOF. Patent application. View Source
• [2] Google Patents. (2005). Pyrimidine derivatives as kinase inhibitors. Patent application. View Source

Optimal Procurement Scenarios

Trisubstituted Pyrimidine Kinase Inhibitors via Sequential SNAr

This compound is specifically required when the synthetic route demands a pyrimidine core with a chlorine leaving group at the 2-position for initial displacement and a fluorine atom at the 5-position that can be retained or substituted under more forcing conditions. The para-benzonitrile group provides a stable, electron-withdrawing handle that does not interfere with pyrimidine functionalization. Procure this building block when your target kinase inhibitor scaffold requires a 5-fluoro substituent for target engagement, as documented in pyrimidone derivative patents [1].

CFTR Modulator Intermediates with Defined Regiochemistry

For research groups developing cystic fibrosis transmembrane conductance regulator (CFTR) modulators, the para-substitution pattern of this compound provides the correct geometry for binding interactions. The ortho-analog (CAS 1539645-63-0) is not a suitable replacement, as it orients the nitrile group differently, potentially abolishing activity [1]. Use this specific regioisomer when replicating patent-described CFTR modulator syntheses that specify the para-benzonitrile ether linkage.

Fluorinated Drug Candidates for Enhanced Metabolic Stability

The 5-fluoro substituent on the pyrimidine ring, combined with the para-benzonitrile ether, creates a building block with computed XLogP3-AA of 2.8—a lipophilicity range associated with good membrane permeability [1]. In contrast to the non-fluorinated analog 4-(6-chloropyrimidin-4-yloxy)benzonitrile (estimated XLogP3-AA ~2.0), this compound offers improved passive diffusion potential for derived drug candidates. Procure this specific fluorinated building block when designing CNS-penetrant or orally bioavailable kinase inhibitors.

Application

Selection Property

Validation Focus

Trisubstituted pyrimidine kinase inhibitor synthesis

Sequential SNAr reactivity (2-Cl, 5-F)

Scaffold geometry and target engagement studies

CFTR modulator research intermediate

Para-benzonitrile regiochemistry

Correct binding conformation for CFTR scaffolds

Fluorinated kinase research compounds

Fluorine-enhanced lipophilicity

Membrane permeability and metabolic stability evaluation

• [1] PubChem. (2025). Compound Summary for CID 79080597, 4-[(2-Chloro-5-fluoropyrimidin-4-YL)oxy]benzonitrile. National Center for Biotechnology Information. View Source